Cas no 2034320-44-8 (2-(4-hydroxy-3-methoxyphenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(4-hydroxy-3-methoxyphenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one
• CAS No: 2034320-44-8
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5551062
• Update Time: 2025-10-31

2-(4-hydroxy-3-methoxyphenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3-methoxyphenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C19H21NO3/c1-23-18-11-14(7-8-17(18)21)12-19(22)20-10-9-16(13-20)15-5-3-2-4-6-15/h2-8,11,16,21H,9-10,12-13H2,1H3
• InChI Key： DOOLAAQSRCCNOK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CC=C2)C1)CC1=CC=C(O)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4-hydroxy-3-methoxyphenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-(4-hydroxy-3-methoxyphenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one (CAS No. 2034320-44-8)

The compound 2-(4-hydroxy-3-methoxyphenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one (CAS No. 2034320-44-8) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This article delves into its chemical properties, synthesis pathways, and emerging relevance in modern science, aligning with trending topics such as drug discovery, neuropharmacology, and natural product derivatives.

Structurally, this compound combines a methoxyphenyl moiety with a pyrrolidine ring, creating a hybrid scaffold often explored for its bioactivity. The presence of the 4-hydroxy-3-methoxyphenyl group suggests potential antioxidant properties, a hot topic in anti-aging research and neuroprotection. Meanwhile, the 3-phenylpyrrolidin-1-yl segment is frequently associated with CNS-targeting drugs, making it a candidate for studies on cognitive enhancement or mood disorders.

Recent literature highlights the growing interest in pyrrolidine-based compounds as GPCR modulators or enzyme inhibitors, addressing frequently searched queries like "new targets for neurodegenerative diseases" or "next-generation small-molecule therapeutics." The CAS No. 2034320-44-8 specifically bridges gaps between traditional phenolic antioxidants and modern heterocyclic drug design, offering a versatile template for medicinal chemistry optimization.

From a synthetic perspective, the compound's ethanone linker allows for facile derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening. Researchers investigating "structure-activity relationships (SAR)" or "scaffold hopping strategies" may find this molecule particularly intriguing. Its logP and hydrogen-bonding capacity further suggest favorable pharmacokinetic profiles, aligning with industry demands for orally bioavailable candidates.

In the context of green chemistry trends, efforts to synthesize 2034320-44-8 via catalytic methods or biocatalysis could address environmental concerns—a recurring theme in pharmaceutical manufacturing discussions. Additionally, its potential as a flavonoid analog ties into popular searches about "plant-derived bioactive compounds" and their synthetic mimics.

Ongoing research may explore its interactions with adrenergic or dopaminergic receptors, given the pyrrolidine subunit's prevalence in neuroligands. Such investigations would resonate with audiences searching for "novel psychoactive substances" (within regulatory boundaries) or "non-addictive neuroactive agents."

In summary, 2-(4-hydroxy-3-methoxyphenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one represents a compelling case study at the intersection of traditional pharmacophores and contemporary drug development. Its multifaceted chemistry answers to current demands for multitarget therapeutics while offering ample opportunities for IP generation and translational research.